![molecular formula C16H12ClN3O2 B5428326 N-(2-chlorobenzyl)-3-phenyl-1,2,4-oxadiazole-5-carboxamide CAS No. 915899-87-5](/img/structure/B5428326.png)
N-(2-chlorobenzyl)-3-phenyl-1,2,4-oxadiazole-5-carboxamide
Overview
Description
N-(2-chlorobenzyl)-3-phenyl-1,2,4-oxadiazole-5-carboxamide is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential applications in drug development. This compound belongs to the class of oxadiazole derivatives and has shown promising results in various scientific studies.
Mechanism of Action
The exact mechanism of action of N-(2-chlorobenzyl)-3-phenyl-1,2,4-oxadiazole-5-carboxamide is not fully understood. However, it has been proposed that this compound may exert its pharmacological activities by modulating various signaling pathways in the body. For example, it has been suggested that this compound may inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators such as prostaglandins. This inhibition may lead to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. For example, it has been reported to have antioxidant activity, which may help to protect cells from oxidative damage. This compound has also been shown to have antitumor activity by inducing apoptosis (programmed cell death) in cancer cells. In addition, this compound has been reported to have anticonvulsant activity, which may be useful in the treatment of epilepsy.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(2-chlorobenzyl)-3-phenyl-1,2,4-oxadiazole-5-carboxamide in lab experiments is its potential as a lead compound for drug development. This compound has shown promising results in various pharmacological assays, which makes it a good starting point for the development of new drugs. However, one of the limitations of using this compound is its relatively low solubility in water, which may make it difficult to formulate into a drug.
Future Directions
There are several future directions for the research on N-(2-chlorobenzyl)-3-phenyl-1,2,4-oxadiazole-5-carboxamide. One of the directions is to investigate its potential as a lead compound for the development of new drugs targeting various diseases. Another direction is to study its mechanism of action in more detail to better understand how it exerts its pharmacological activities. Additionally, it may be useful to investigate the structure-activity relationship of this compound to identify more potent derivatives. Finally, it may be worthwhile to investigate the pharmacokinetics and toxicity of this compound to determine its suitability as a drug candidate.
In conclusion, this compound is a promising compound that has shown potential applications in drug development. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound may lead to the development of new drugs for the treatment of various diseases.
Synthesis Methods
The synthesis of N-(2-chlorobenzyl)-3-phenyl-1,2,4-oxadiazole-5-carboxamide can be achieved through various methods. One of the commonly used methods is the reaction of 2-chlorobenzylamine with 2-phenyl-1,3,4-oxadiazole-5-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) in an organic solvent such as dichloromethane. The reaction mixture is then purified by column chromatography to obtain the desired product.
Scientific Research Applications
N-(2-chlorobenzyl)-3-phenyl-1,2,4-oxadiazole-5-carboxamide has been extensively studied for its potential applications in drug development. It has been shown to possess various pharmacological activities such as anti-inflammatory, analgesic, anticonvulsant, and antitumor properties. This compound has also been investigated for its potential as a lead compound for the development of new drugs targeting various diseases such as cancer, Alzheimer's disease, and epilepsy.
properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-3-phenyl-1,2,4-oxadiazole-5-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClN3O2/c17-13-9-5-4-8-12(13)10-18-15(21)16-19-14(20-22-16)11-6-2-1-3-7-11/h1-9H,10H2,(H,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GASNZWYAORUFOE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NOC(=N2)C(=O)NCC3=CC=CC=C3Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501165014 | |
Record name | N-[(2-Chlorophenyl)methyl]-3-phenyl-1,2,4-oxadiazole-5-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501165014 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
313.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
915899-87-5 | |
Record name | N-[(2-Chlorophenyl)methyl]-3-phenyl-1,2,4-oxadiazole-5-carboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=915899-87-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-[(2-Chlorophenyl)methyl]-3-phenyl-1,2,4-oxadiazole-5-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501165014 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.